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Compound of Interest

Compound Name: Carglumic Acid-d5

Cat. No.: B15143680 Get Quote

Technical Support Center: Stability of Carglumic
Acid-d5
This technical support center provides guidance on the stability of Carglumic Acid-d5 under

various storage conditions. As limited direct stability data for the deuterated form is publicly

available, this guide leverages information from its non-deuterated counterpart, Carglumic Acid

(Carbaglu®), and general principles of chemical stability. Researchers are advised to perform

their own stability studies for critical applications.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for Carglumic Acid-d5?

A1: While specific stability studies for Carglumic Acid-d5 are not readily available in the public

domain, the storage conditions for the commercial non-deuterated product, Carbaglu®, provide

a valuable starting point. For the unopened product, refrigeration at 2°C – 8°C is

recommended.[1] After opening, it is advised to store the product at room temperature (not

exceeding 30°C) and to keep the container tightly closed to protect it from moisture.[1][2] It is

recommended to discard any remaining product one month after opening the container.[1][2]

Q2: What are the potential degradation pathways for Carglumic Acid-d5?
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A2: Impurities in Carglumic Acid can arise from chemical synthesis, degradation, or storage

conditions.[3] Potential degradation pathways may include hydrolysis of the carbamoyl group

and oxidation.[3] One of the metabolites of Carglumic Acid that has been identified in feces is

glutamic acid, and the final product of its metabolism is carbon dioxide.[2] Exposure to strong

acids, alkalis, or strong oxidizing/reducing agents should be avoided.[4]

Q3: How does deuteration affect the stability of Carglumic Acid-d5 compared to Carglumic

Acid?

A3: The effect of deuteration on the stability of a molecule can vary. In some cases, the

replacement of hydrogen with deuterium can lead to a stronger chemical bond (the kinetic

isotope effect), which may result in slower degradation rates. However, this is not a universal

rule and can depend on the specific degradation pathway. Without specific stability data for

Carglumic Acid-d5, it is recommended to handle it with the same care as the non-deuterated

form.

Q4: Can I use Carglumic Acid-d5 after the recommended "discard after" date?

A4: It is not recommended to use Carglumic Acid-d5 after the suggested discard date, which

for the commercial non-deuterated product is one month after opening.[1][2] Beyond this

period, the stability and purity of the compound cannot be guaranteed, which could impact

experimental results.
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Issue Possible Cause Recommended Action

Inconsistent experimental

results over time

Degradation of Carglumic Acid-

d5 due to improper storage.

- Review storage conditions.

Ensure the container is tightly

sealed and protected from

moisture and light.- Aliquot the

compound upon receipt to

minimize freeze-thaw cycles

and exposure to atmospheric

conditions.- Perform a purity

check of the stored compound

using an appropriate analytical

method (e.g., HPLC, LC-MS).

Appearance of unknown peaks

in analytical chromatograms

Formation of degradation

products.

- Compare the chromatogram

of the aged sample with a

freshly prepared standard.-

Based on the structure of

Carglumic Acid, consider

potential degradation products

such as glutamic acid.[2]- If

possible, identify the unknown

peaks using mass

spectrometry.

Reduced biological activity
Loss of potency due to

degradation.

- Use a freshly prepared

solution of Carglumic Acid-d5

for experiments.- If using a

stock solution, verify its

concentration and purity before

use.- Consider performing a

dose-response experiment to

assess the activity of the

stored compound.
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General Protocol for a Short-Term Stability Study of
Carglumic Acid-d5 in Solution
This protocol outlines a general method for assessing the stability of Carglumic Acid-d5 in a

specific solvent under defined storage conditions.

Preparation of Stock Solution:

Accurately weigh a known amount of Carglumic Acid-d5.

Dissolve it in the desired solvent (e.g., water, buffer) to a specific concentration. Note:

Carglumic acid is described as being soluble in boiling water and slightly soluble in cold

water.[5] The commercial product is a dispersible tablet that does not dissolve completely

in water.[6][7]

Storage Conditions:

Aliquot the stock solution into multiple vials to avoid repeated sampling from the same

container.

Store the vials under different conditions (e.g., 2-8°C, room temperature, 40°C).

Protect a set of samples from light at each temperature to assess photosensitivity.

Time Points for Analysis:

Analyze the samples at predetermined time points (e.g., 0, 24, 48, 72 hours, 1 week).

Analytical Method:

Use a validated stability-indicating method, such as High-Performance Liquid

Chromatography (HPLC) with UV or Mass Spectrometric (MS) detection.

At each time point, determine the concentration of Carglumic Acid-d5 and the presence

of any degradation products.

Data Analysis:
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Calculate the percentage of Carglumic Acid-d5 remaining at each time point relative to

the initial concentration.

Plot the percentage remaining against time for each storage condition.
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Caption: Workflow for a stability study of Carglumic Acid-d5.
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Caption: Potential degradation pathways for Carglumic Acid-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ec.europa.eu [ec.europa.eu]

2. ec.europa.eu [ec.europa.eu]

3. veeprho.com [veeprho.com]

4. file.medchemexpress.com [file.medchemexpress.com]

5. tga.gov.au [tga.gov.au]

6. pdf.hres.ca [pdf.hres.ca]

7. accessdata.fda.gov [accessdata.fda.gov]

To cite this document: BenchChem. [Stability issues of Carglumic Acid-d5 in different storage
conditions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143680#stability-issues-of-carglumic-acid-d5-in-
different-storage-conditions]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15143680?utm_src=pdf-body-img
https://www.benchchem.com/product/b15143680?utm_src=pdf-body
https://www.benchchem.com/product/b15143680?utm_src=pdf-custom-synthesis
https://ec.europa.eu/health/documents/community-register/2015/20151119133243/anx_133243_en.pdf
https://ec.europa.eu/health/documents/community-register/2012/20120315120039/anx_120039_en.pdf
https://veeprho.com/product-category/carglumic-acid-impurities/
https://file.medchemexpress.com/batch_PDF/HY-B0711/Carglumic-Acid-SDS-MedChemExpress.pdf
https://www.tga.gov.au/sites/default/files/auspar-carglumic-acid-150902.pdf
https://pdf.hres.ca/dpd_pm/00059444.PDF
https://www.accessdata.fda.gov/drugsatfda_docs/label/2013/022562s002lbl.pdf
https://www.benchchem.com/product/b15143680#stability-issues-of-carglumic-acid-d5-in-different-storage-conditions
https://www.benchchem.com/product/b15143680#stability-issues-of-carglumic-acid-d5-in-different-storage-conditions
https://www.benchchem.com/product/b15143680#stability-issues-of-carglumic-acid-d5-in-different-storage-conditions
https://www.benchchem.com/product/b15143680#stability-issues-of-carglumic-acid-d5-in-different-storage-conditions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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